Cas no 27125-86-6 (2-(Pentan-2-yloxy)aniline)

• Product Name: 2-(Pentan-2-yloxy)aniline
• CAS No: 27125-86-6
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5709716
• PubChem ID: 17605460
• Update Time: 2025-06-07

2-(Pentan-2-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• EN300-1295598
• 2-(PENTAN-2-YLOXY)ANILINE
• AKOS000100282
• ZDFGGNMTROMMCD-UHFFFAOYSA-N
• 27125-86-6
• SCHEMBL1341433
• 2-(2-pentoxy)aniline
• 2-(Pentan-2-yloxy)aniline

• Inchi： 1S/C11H17NO/c1-3-6-9(2)13-11-8-5-4-7-10(11)12/h4-5,7-9H,3,6,12H2,1-2H3
• InChI Key： ZDFGGNMTROMMCD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N)C(C)CCC

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(Pentan-2-yloxy)aniline

Introduction to 2-(Pentan-2-yloxy)aniline (CAS No. 27125-86-6)

2-(Pentan-2-yloxy)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 27125-86-6, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and material science. This compound, featuring a pentyl ether group linked to an aniline moiety, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by a combination of an aromatic ring and an aliphatic side chain, opens up diverse possibilities for further functionalization and application development.

The synthesis of 2-(Pentan-2-yloxy)aniline typically involves the reaction of pentan-2-yloxy chloride with aniline under controlled conditions. This process requires precise control of temperature and stoichiometry to ensure high yield and purity. The resulting product is a versatile building block that can be further modified to create more complex molecules. In recent years, advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and industrial applications.

One of the most compelling aspects of 2-(Pentan-2-yloxy)aniline is its potential in drug discovery and development. The aniline moiety is a well-known pharmacophore found in numerous therapeutic agents, while the pentyl ether group introduces lipophilicity, which can enhance bioavailability. Researchers have been exploring its derivatives as candidates for various diseases, including neurological disorders and inflammatory conditions. For instance, studies have shown that certain analogs of this compound exhibit inhibitory effects on specific enzymes implicated in these diseases.

Recent studies have also highlighted the role of 2-(Pentan-2-yloxy)aniline in material science. Its unique chemical structure allows it to be incorporated into polymers and coatings, imparting specific properties such as thermal stability and mechanical strength. These materials are being investigated for use in high-performance applications, including aerospace and electronics. The ability to fine-tune the properties of these materials by modifying the 2-(Pentan-2-yloxy)aniline backbone offers exciting opportunities for innovation.

In the realm of medicinal chemistry, the exploration of 2-(Pentan-2-yloxy)aniline derivatives has led to the identification of novel bioactive molecules. For example, researchers have synthesized several analogs that demonstrate potent antimicrobial activity. This has sparked interest in developing new antibiotics or antifungal agents based on this scaffold. The structural flexibility of 2-(Pentan-2-yloxy)aniline allows chemists to modify various positions on the molecule, enabling the creation of libraries of compounds for high-throughput screening.

The pharmacokinetic properties of 2-(Pentan-2-yloxy)aniline are also subjects of ongoing research. Understanding how this compound is metabolized and excreted in vivo is crucial for optimizing its therapeutic potential. Preclinical studies have begun to unravel these processes, providing insights into dosing regimens and potential side effects. These findings are essential for translating laboratory discoveries into clinical applications.

Moreover, the environmental impact of synthesizing and using 2-(Pentan-2-yloxy)aniline is a growing concern. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods, for instance, have shown promise in improving efficiency while lowering environmental footprints. Such innovations align with broader trends in sustainable chemistry, ensuring that the development of new compounds does not come at the cost of ecological integrity.

The future prospects for 2-(Pentan-2-yloxy)aniline are bright, with ongoing research uncovering new applications and refining synthetic strategies. As our understanding of its properties grows, so does its potential to contribute to advancements in medicine and materials science. Collaborative efforts between academia and industry will be key to realizing this potential fully.

In conclusion, 2-(Pentan-2-yloxy)aniline (CAS No. 27125-86-6) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structure offers opportunities for innovation in drug design, material engineering, and sustainable chemistry. As research continues to unfold，this compound is poised to play an increasingly important role in shaping the future of science and technology.